N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide
Overview
Description
N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide, also known as DCHFPA, is a fluorinated amide compound that has gained significant attention in scientific research due to its unique properties. This compound has been synthesized through various methods, and its mechanism of action has been studied in detail. In
Mechanism of Action
The mechanism of action of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide is based on its ability to form stable complexes with metal ions. The fluorinated amide group present in N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide interacts with metal ions through the formation of hydrogen bonds. This interaction leads to the formation of stable complexes, which can be used for various applications.
Biochemical and Physiological Effects:
N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide is relatively non-toxic and has low environmental impact. Therefore, it is considered safe for use in scientific research.
Advantages and Limitations for Lab Experiments
One of the significant advantages of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide is its excellent complexation properties with metal ions. This property makes it a potential candidate for various applications, including nuclear waste management. However, the synthesis of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide is relatively complex and requires specialized equipment and expertise. Additionally, the cost of synthesis can be relatively high, which can limit its use in some scientific research fields.
Future Directions
There are several future directions for the study of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide. One of the potential directions is the optimization of the synthesis method to reduce the cost and increase the yield of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide. Additionally, further studies can be conducted to explore the potential application of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide in other scientific research fields, such as catalysis and materials science.
Conclusion:
In conclusion, N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide is a fluorinated amide compound that has gained significant attention in scientific research due to its unique properties. The synthesis of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide can be achieved through various methods, and its mechanism of action has been studied in detail. N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide has potential applications in various scientific research fields, including nuclear waste management. However, the synthesis of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide is relatively complex, and its cost can be high, which can limit its use in some scientific research fields. Further studies are required to explore the potential application of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide in other scientific research fields.
Scientific Research Applications
N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide has been extensively studied for its potential application in various scientific research fields. One of the significant applications of N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide is in the field of nuclear waste management. N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide has been shown to have excellent complexation properties with actinides and lanthanides, making it a potential candidate for the separation of nuclear waste.
properties
IUPAC Name |
N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24F6N2O2/c18-15(19,13(26)24-11-7-3-1-4-8-11)17(22,23)16(20,21)14(27)25-12-9-5-2-6-10-12/h11-12H,1-10H2,(H,24,26)(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNWUMYCIHLUENF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C(C(C(C(=O)NC2CCCCC2)(F)F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24F6N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-dicyclohexyl-2,2,3,3,4,4-hexafluoropentanediamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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